Cas no 51527-96-9 (2,2'-((2-Hydroxybenzyl)azanediyl)diethanol)

2,2'-((2-Hydroxybenzyl)azanediyl)diethanol is a versatile organic compound featuring a phenolic hydroxyl group and a diethanolamine backbone. Its molecular structure enables chelation and coordination with metal ions, making it useful in applications such as corrosion inhibition, catalysis, and polymer stabilization. The presence of both hydroxyl and tertiary amine groups enhances its solubility in polar solvents, facilitating its incorporation into aqueous formulations. This compound is particularly valued for its ability to act as a ligand in metal complexation, improving stability in industrial processes. Its balanced hydrophilic-lipophilic properties also make it suitable for surfactant and adhesive applications, where controlled reactivity and binding are required.
2,2'-((2-Hydroxybenzyl)azanediyl)diethanol structure
51527-96-9 structure
Product Name:2,2'-((2-Hydroxybenzyl)azanediyl)diethanol
CAS No:51527-96-9
MF:C11H17NO3
MW:211.257583379745
CID:378130
PubChem ID:103892
Update Time:2025-05-27

2,2'-((2-Hydroxybenzyl)azanediyl)diethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2'-((2-Hydroxybenzyl)azanediyl)diethanol
    • [bis(2-hydroxyethyl)amino]-o-cresol
    • 2-HYDROXYBENZYLDIETHANOLAMINE
    • Phenol,2-[[bis(2-hydroxyethyl)amino]methyl]-
    • (Bis(2-hydroxyethyl)amino)-o-cresol
    • Phenol, 2-((bis(2-hydroxyethyl)amino)methyl)-
    • 2,2'-[(2-Hydroxybenzyl)imino]diethanol
    • alpha-(Bis(2-hydroxyethyl)amino)-o(or p)-cresol
    • DTXSID8068121
    • N-(2-Hydroxybenzyl)diethanolamine
    • Phenol, 2(or 4)-[[bis(2-hydroxyethyl)amino]methyl]-
    • EINECS 254-051-0
    • Phenol, 2(or 4)-((bis(2-hydroxyethyl)amino)methyl)-
    • NS00030432
    • 2,2'-((2-hydroxybenzyl)azanediyl)bis(ethan-1-ol)
    • 38638-36-7
    • 2-[[bis(2-hydroxyethyl)amino]methyl]phenol
    • EINECS 257-252-1
    • CPX22S6CJV
    • 51527-96-9
    • Phenol, 2-[[bis(2-hydroxyethyl)amino]methyl]-
    • AKOS015891036
    • Inchi: 1S/C11H17NO3/c13-7-5-12(6-8-14)9-10-3-1-2-4-11(10)15/h1-4,13-15H,5-9H2
    • InChI Key: HELHBQQQHPNNME-UHFFFAOYSA-N
    • SMILES: OCCN(CCO)CC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 211.12091
  • Monoisotopic Mass: 211.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.9A^2

Experimental Properties

  • Density: 1.224
  • Boiling Point: 398.2°Cat760mmHg
  • Flash Point: 221.7°C
  • Refractive Index: 1.617
  • PSA: 63.93
  • LogP: 0.17880

2,2'-((2-Hydroxybenzyl)azanediyl)diethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019140866-1g
2,2'-((2-Hydroxybenzyl)azanediyl)diethanol
51527-96-9 95%
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$332.64 2023-09-01
Chemenu
CM125531-1g
2,2'-((2-hydroxybenzyl)azanediyl)bis(ethan-1-ol)
51527-96-9 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2,2'-((3-Hydroxy-2-methylphenyl)azanediyl)bis(ethan-1-ol)
51527-96-9 98%
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¥3018.00 2024-05-10
Crysdot LLC
CD12066242-1g
2,2'-((2-Hydroxybenzyl)azanediyl)diethanol
51527-96-9 95+%
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$377 2024-07-24

Additional information on 2,2'-((2-Hydroxybenzyl)azanediyl)diethanol

Comprehensive Overview of 2,2'-((2-Hydroxybenzyl)azanediyl)diethanol (CAS No. 51527-96-9)

2,2'-((2-Hydroxybenzyl)azanediyl)diethanol, with the CAS number 51527-96-9, is a versatile organic compound widely utilized in pharmaceutical intermediates, cosmetic formulations, and specialty chemical applications. Its unique molecular structure, featuring a hydroxybenzyl core linked to diethanolamine derivatives, enables exceptional solubility and reactivity, making it a valuable ingredient in modern industrial and research settings.

In recent years, the demand for 2,2'-((2-Hydroxybenzyl)azanediyl)diethanol has surged due to its role in sustainable chemistry and green synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly alternatives, and this compound's biodegradability and low toxicity align with global trends toward green chemistry and sustainable manufacturing. Its applications in cosmetic emulsifiers and pH adjusters have also gained attention, particularly in formulations targeting sensitive skin.

The compound's CAS no 51527-96-9 is frequently searched in academic and industrial databases, reflecting its relevance in drug delivery systems and chelating agents. Users often inquire about its synthesis methods, stability under varying pH conditions, and compatibility with other excipients. These queries highlight the need for detailed technical data, which underscores the importance of reliable suppliers and standardized production protocols.

From a molecular perspective, 2,2'-((2-Hydroxybenzyl)azanediyl)diethanol exhibits dual functionality: the hydroxybenzyl group provides antioxidant properties, while the diethanol moiety enhances water solubility. This combination makes it ideal for applications requiring both hydrophilicity and oxidative stability, such as personal care products and industrial lubricants. Recent studies have explored its potential in nanomaterial coatings, where its adhesive properties improve surface durability.

Market trends indicate growing interest in CAS 51527-96-9 as a substitute for traditional solvents in polymer chemistry. Its low volatility and high boiling point make it suitable for high-temperature processes, addressing environmental concerns associated with volatile organic compounds (VOCs). Additionally, its role in corrosion inhibitors has been investigated, particularly for metal protection in aqueous environments.

In conclusion, 2,2'-((2-Hydroxybenzyl)azanediyl)diethanol (51527-96-9) represents a multifaceted compound with expanding applications across diverse industries. Its alignment with sustainability goals and adaptability to advanced technologies ensures its continued relevance in both research and commercial sectors. Future developments may further unlock its potential in biodegradable materials and energy storage systems, solidifying its position as a critical component in modern chemistry.

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